Cas no 1443304-01-5 ((2-BROMOBENZYL)(4-CHLORO-3-FLUOROPHENYL)SULFANE)

• Product Name: (2-BROMOBENZYL)(4-CHLORO-3-FLUOROPHENYL)SULFANE
• CAS No: 1443304-01-5
• MF: C₁₃H₉BrClFS
• MW: 331.630964040756
• MDL: MFCD18911205
• CID: 5160494
• Update Time: 2026-03-04

(2-BROMOBENZYL)(4-CHLORO-3-FLUOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (2-BROMOBENZYL)(4-CHLORO-3-FLUOROPHENYL)SULFANE

• MDL： MFCD18911205
• Inchi： 1S/C13H9BrClFS/c14-11-4-2-1-3-9(11)8-17-10-5-6-12(15)13(16)7-10/h1-7H,8H2
• InChI Key： OSIYIBUFYKMAFY-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(SCC2=CC=CC=C2Br)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (2-BROMOBENZYL)(4-CHLORO-3-FLUOROPHENYL)SULFANE

Introduction to (2-BROMOBENZYL)(4-CHLORO-3-FLUOROPHENYL)SULFANE (CAS No. 1443304-01-5)

(2-Bromobenzyl)(4-chloro-3-fluorophenyl)sulfane (CAS No. 1443304-01-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive sulfane bridge and halogenated aromatic moieties, offers a range of potential applications in drug discovery, catalysis, and advanced materials. This article delves into the chemical structure, synthesis methods, and recent research developments surrounding this intriguing molecule.

The chemical structure of (2-bromobenzyl)(4-chloro-3-fluorophenyl)sulfane is defined by its sulfane linkage between a 2-bromobenzyl group and a 4-chloro-3-fluorophenyl group. The presence of these halogenated substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The bromine atom, in particular, can serve as a versatile handle for further functionalization, enabling the synthesis of a wide array of derivatives.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of (2-bromobenzyl)(4-chloro-3-fluorophenyl)sulfane. One notable approach involves the reaction of 2-bromobenzyl chloride with 4-chloro-3-fluorophenyl thiol in the presence of a base such as potassium carbonate. This method provides high yields and excellent purity, making it suitable for large-scale production. Another promising route involves the use of transition-metal catalysts, which can facilitate the formation of the sulfane bond under mild conditions.

In the realm of medicinal chemistry, (2-bromobenzyl)(4-chloro-3-fluorophenyl)sulfane has shown promise as a lead compound for drug discovery. Its halogenated aromatic moieties can interact with various biological targets, including enzymes, receptors, and transporters. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer signaling pathways. Additionally, the sulfane bridge can enhance the lipophilicity and membrane permeability of the molecule, which are crucial properties for drug candidates.

Moreover, (2-bromobenzyl)(4-chloro-3-fluorophenyl)sulfane has been explored for its potential applications in materials science. The presence of multiple halogen atoms makes it an excellent precursor for the synthesis of functional polymers and coordination complexes. For example, researchers have utilized this compound to prepare conductive polymers with enhanced electrical properties. The sulfane linkage also plays a crucial role in stabilizing metal complexes, which can be used in catalytic processes and electronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on (2-bromobenzyl)(4-chloro-3-fluorophenyl)sulfane have shown that it exhibits low toxicity and minimal environmental persistence when properly handled and disposed of. This makes it a safer alternative to some traditional chemicals used in similar applications.

In conclusion, (2-bromobenzyl)(4-chloro-3-fluorophenyl)sulfane (CAS No. 1443304-01-5) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile functional groups make it an attractive candidate for drug discovery, catalysis, and materials science. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in modern chemistry.